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Compound of Interest

Compound Name: Deltatsine

Cat. No.: B1594504

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deltatsine is a norditerpenoid alkaloid isolated from the roots of Delphinium stapeliosum. This
technical guide provides a comprehensive overview of the available scientific information on
Deltatsine, including its chemical and physical properties. While specific biological activity data
for Deltatsine is limited in publicly accessible literature, this guide also discusses the known
biological activities of related Delphinium alkaloids to provide a contextual framework for
potential research and development. This document summarizes the foundational knowledge
required for further investigation of this natural compound.

Chemical and Physical Properties

Deltatsine is classified as a C19-diterpenoid alkaloid. The fundamental physicochemical
properties of Deltatsine are summarized in the table below, based on publicly available data.
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Property Value Source
CAS Number 92631-66-8 N/A
Molecular Formula C25H41NO7 N/A
Molecular Weight 467.59 g/mol N/A
Appearance Powder [1]

B Chloroform, Dichloromethane,
Solubility [1]
Ethyl Acetate, DMSO, Acetone

Roots of Delphinium
Source _ [1]
stapeliosum

Experimental Protocols
Isolation of Deltatsine from Delphinium stapeliosum

While the full, detailed experimental protocol from the primary literature remains elusive, the
following is a generalized workflow for the isolation of norditerpenoid alkaloids from Delphinium
species, based on common phytochemical practices. This serves as a foundational
methodology for researchers aiming to isolate Deltatsine.
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Caption: Generalized workflow for the isolation of Deltatsine.
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Biological Activity and Mechanism of Action

Currently, there is a notable absence of specific quantitative biological activity data, such as
IC50 values, for Deltatsine in peer-reviewed literature. However, the broader class of
norditerpenoid alkaloids from the Delphinium genus is known for a range of pharmacological
and toxicological effects.

Delphinium alkaloids have been reported to exhibit analgesic, antibacterial, antipyretic, and
anticancer activities. The primary mechanism of toxicity for many of these alkaloids involves
their action as antagonists at nicotinic acetylcholine receptors (nAChRs), which can lead to

neuromuscular blockade.

Potential Signaling Pathway Involvement

Given the known activity of related alkaloids on nAChRs, a potential area of investigation for
Deltatsine would be its interaction with these receptors and the subsequent impact on
downstream signaling pathways in neuronal and neuromuscular systems. Disruption of nAChR
signaling can have profound effects on cellular processes, including ion channel function,
neurotransmitter release, and cell survival.

Deltatsine Antagonism (?) | Nicotinic Acetylcholine | Blocks lon Channel Inhibits Membrane Reduces | Neurotransmitter | __Alters Cellular Response
Receptor (NAChR) (Na+, K+, Ca2+) Depolarization Release (e.g., Muscle Contraction)
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Caption: Hypothesized signaling pathway for Deltatsine's potential mechanism of action.

Future Directions

The current body of knowledge on Deltatsine is limited, presenting a clear opportunity for
further research. Key areas for future investigation include:

 Biological Screening: A comprehensive screening of Deltatsine against a panel of cancer
cell lines, bacterial strains, and relevant receptor targets (e.g., various nAChR subtypes) is
necessary to elucidate its biological activity profile.
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e Mechanism of Action Studies: Should biological activity be identified, subsequent studies
should focus on elucidating the precise molecular mechanism of action.

» Total Synthesis: The development of a total synthesis route for Deltatsine would enable the
production of larger quantities for extensive biological evaluation and the generation of
structural analogs for structure-activity relationship (SAR) studies.

Conclusion

Deltatsine is a structurally defined norditerpenoid alkaloid with potential for novel biological
activity, inferred from its chemical class and natural source. This guide provides the available
foundational information to stimulate and support further research into this compound. The lack
of extensive biological data underscores the need for comprehensive studies to unlock the
potential of Deltatsine for therapeutic or other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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